Cas no 132706-15-1 (1-(5-methylthiophen-2-yl)propan-1-ol)

• Product Name: 1-(5-methylthiophen-2-yl)propan-1-ol
• CAS No: 132706-15-1
• MF: C₈H₁₂OS
• MW: 156.2467
• MDL: MFCD11521208
• CID: 1231233
• PubChem ID: 19780497
• Update Time: 2025-10-31

1-(5-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, a-ethyl-5-methyl-
• 1-(5-methylthiophen-2-yl)propan-1-ol
• α-Ethyl-5-methyl-2-thiophenemethanol

• MDL： MFCD11521208
• Inchi： 1S/C8H12OS/c1-3-7(9)8-5-4-6(2)10-8/h4-5,7,9H,3H2,1-2H3
• InChI Key： VRGMFMZEASMTIW-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(O)CC

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-methylthiophen-2-yl)propan-1-ol

Comprehensive Overview of 1-(5-methylthiophen-2-yl)propan-1-ol (CAS No. 132706-15-1): Properties, Applications, and Industry Insights

1-(5-methylthiophen-2-yl)propan-1-ol (CAS No. 132706-15-1) is a specialized organic compound featuring a thiophene ring substituted with a methyl group at the 5-position and a propanol side chain. This structural configuration grants it unique physicochemical properties, making it valuable in pharmaceutical intermediates, fragrance synthesis, and material science. The compound's molecular formula C8H12OS and moderate polarity contribute to its solubility in common organic solvents like ethanol and dichloromethane, a feature frequently queried in research databases.

In recent years, the demand for heterocyclic building blocks such as 1-(5-methylthiophen-2-yl)propan-1-ol has surged due to their role in drug discovery. Searches for "thiophene derivatives in medicinal chemistry" or "CAS 132706-15-1 supplier" reflect growing interest from academic and industrial sectors. The compound's boiling point (~230°C) and stable crystalline form under standard conditions are often highlighted in technical datasheets, addressing common user inquiries about storage and handling.

From an application standpoint, this compound serves as a precursor in synthesizing flavoring agents with fruity or caramel notes, aligning with trends in "clean-label fragrances" and "sustainable aroma chemicals." Its low toxicity profile (as per available SDS data) makes it preferable over traditional aromatic alcohols in cosmetic formulations, a topic gaining traction in eco-conscious markets. Analytical techniques like GC-MS and HPLC are typically employed for purity verification, as indicated by frequent searches for "CAS 132706-15-1 analysis methods."

The synthesis of 1-(5-methylthiophen-2-yl)propan-1-ol often involves Grignard reactions or catalytic hydrogenation of corresponding ketones. Patent literature reveals its utility in creating OLED materials, responding to the surge in "organic electronics raw materials" searches. Researchers also explore its chiral resolution potential for asymmetric synthesis, a niche yet expanding area in synthetic chemistry forums.

Regulatory compliance remains a key concern for users. While 132706-15-1 isn’t classified under restricted lists, suppliers increasingly address "REACH certification" and "GMP manufacturing" queries to meet industry standards. The compound’s logP value (~1.8), frequently searched in ADMET studies, indicates balanced lipophilicity for drug-like molecules, further driving its adoption in preclinical research.

Environmental considerations are shaping its applications too. Recent studies investigate its biodegradability in line with "green chemistry metrics" trends. Alternative synthesis routes using enzymatic catalysis or microwave-assisted reactions are being explored to reduce energy consumption, reflecting broader industry shifts toward sustainable practices.

In summary, 1-(5-methylthiophen-2-yl)propan-1-ol exemplifies how specialty chemicals bridge diverse sectors—from life sciences to advanced materials. Its evolving applications underscore the importance of structure-activity relationships in molecular design, a principle dominating contemporary chemical innovation discussions.